Cas no 2140866-87-9 (N-methyl-3-(4-piperidyl)benzamide;dihydrochloride)
N-methyl-3-(4-piperidyl)benzamide;dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- Benzamide, N-methyl-3-(4-piperidinyl)-, hydrochloride (1:2)
- N-methyl-3-(4-piperidyl)benzamide;dihydrochloride
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- Inchi: 1S/C13H18N2O.ClH/c1-14-13(16)12-4-2-3-11(9-12)10-5-7-15-8-6-10;/h2-4,9-10,15H,5-8H2,1H3,(H,14,16);1H
- InChI Key: ZOQVWMCDXVFYFF-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC(C2CCNCC2)=C1)(=O)NC.Cl
N-methyl-3-(4-piperidyl)benzamide;dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLCC0088-1-1G |
N-methyl-3-(4-piperidyl)benzamide;dihydrochloride |
2140866-87-9 | 95% | 1g |
¥ 2,237.00 | 2023-03-14 |
N-methyl-3-(4-piperidyl)benzamide;dihydrochloride Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on N-methyl-3-(4-piperidyl)benzamide;dihydrochloride
N-methyl-3-(4-piperidyl)benzamide Dihydrochloride (CAS 2140866-87-9): A Comprehensive Overview
N-methyl-3-(4-piperidyl)benzamide dihydrochloride (CAS 2140866-87-9) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of benzamide derivatives and is characterized by its unique structural features, including a piperidine ring and a methyl-substituted benzamide moiety. Its dihydrochloride salt form enhances solubility, making it particularly useful in various research applications.
The growing interest in N-methyl-3-(4-piperidyl)benzamide dihydrochloride is driven by its potential role in modulating biological pathways. Researchers are increasingly exploring its interactions with neurotransmitter receptors, which could have implications for understanding neurological conditions. This aligns with current trends in neuroscience, where compounds like this are being studied for their effects on cognitive function and neuroprotection.
From a chemical perspective, CAS 2140866-87-9 exhibits notable stability under standard laboratory conditions, making it suitable for long-term studies. Its molecular structure allows for versatile modifications, which is a key reason why it is frequently used in medicinal chemistry projects. The presence of the piperidyl group contributes to its ability to cross biological membranes, a critical factor in drug development.
One of the most frequently asked questions about N-methyl-3-(4-piperidyl)benzamide dihydrochloride relates to its synthesis and purity. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to ensure the compound meets rigorous quality standards. This is particularly important for researchers who require precise and reproducible results in their experiments.
In the context of market dynamics, the demand for CAS 2140866-87-9 has seen a steady increase, particularly in academic and pharmaceutical research sectors. This is partly due to the rising focus on central nervous system (CNS) drug discovery, where such compounds play a pivotal role. Suppliers often highlight its availability in various quantities, catering to both small-scale laboratory use and larger industrial applications.
Another area of interest is the potential therapeutic applications of N-methyl-3-(4-piperidyl)benzamide dihydrochloride. While it is primarily used in research settings, preliminary studies suggest it may have relevance in addressing certain neurological disorders. However, it is essential to note that further clinical validation is required before any definitive conclusions can be drawn.
For researchers working with CAS 2140866-87-9, proper handling and storage are crucial. The compound should be stored in a cool, dry environment, away from direct sunlight. Safety data sheets (SDS) provide detailed guidelines on its handling, ensuring compliance with laboratory safety protocols.
The versatility of N-methyl-3-(4-piperidyl)benzamide dihydrochloride extends to its use in structure-activity relationship (SAR) studies. By modifying its core structure, scientists can explore new chemical entities with potentially enhanced biological activity. This approach is central to modern drug discovery efforts, where even slight structural changes can lead to significant differences in efficacy.
In summary, N-methyl-3-(4-piperidyl)benzamide dihydrochloride (CAS 2140866-87-9) is a compound of considerable scientific interest. Its unique properties and potential applications make it a valuable tool in research, particularly in the fields of neuroscience and medicinal chemistry. As the scientific community continues to uncover its full potential, this compound is likely to remain a focal point in ongoing studies.
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